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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and storage conditions for Capmatinib
dihydrochloride stock solutions to ensure their stability and efficacy in research settings.

Capmatinib dihydrochloride is a potent and selective inhibitor of the c-MET receptor tyrosine

kinase.[1][2] The c-MET signaling pathway plays a crucial role in cell proliferation, survival,

migration, and angiogenesis.[1] Dysregulation of this pathway is implicated in various cancers.

Accurate and reproducible experimental results rely on the correct preparation and storage of

Capmatinib dihydrochloride stock solutions.

Data Presentation: Storage and Solubility
Proper storage of Capmatinib dihydrochloride stock solutions is critical to maintain their

chemical integrity and biological activity. The following tables summarize the recommended

storage conditions for both the solid compound and prepared stock solutions.

Table 1: Storage Conditions for Capmatinib Dihydrochloride (Solid Powder)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3026971?utm_src=pdf-interest
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.drugs.com/monograph/capmatinib.html
https://pubchem.ncbi.nlm.nih.gov/compound/122201352
https://www.drugs.com/monograph/capmatinib.html
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Temperature Duration Additional Notes

Short-term 0 - 4 °C Days to weeks
Store in a dry, dark

place.[3]

Long-term -20 °C Months to years

Store in a dry, dark

place for optimal

stability.[3]

Table 2: Storage Conditions for Capmatinib Dihydrochloride Stock Solutions in Solvent

Solvent
Storage
Temperature

Duration Recommendations

DMSO -80 °C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

DMSO 4 °C Up to 1 week For short-term use.[4]

Table 3: Solubility of Capmatinib Dihydrochloride

Solvent Solubility Notes

DMSO 30 mg/mL (59.6 mM)
Sonication is recommended to

aid dissolution.[4]

Water 3.33 mg/mL (6.62 mM)
Ultrasonic treatment is needed

for dissolution.[5]

In Vivo Formulation (10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline)

2 mg/mL (3.97 mM)

Sonication is recommended.

Prepare fresh for in vivo

experiments.[4][5]

Signaling Pathway
Capmatinib is a selective inhibitor of the c-MET (hepatocyte growth factor receptor) tyrosine

kinase.[2] The binding of its ligand, hepatocyte growth factor (HGF), to the c-MET receptor
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leads to autophosphorylation and activation of downstream signaling pathways, including the

RAS/MAPK and PI3K/AKT pathways. These pathways are crucial for cell growth, proliferation,

and survival. By inhibiting c-MET, Capmatinib effectively blocks these downstream signals,

leading to an anti-tumor effect in cancers with c-MET dysregulation.[5]
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Capmatinib Mechanism of Action
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Caption: Capmatinib inhibits the c-MET signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Capmatinib Dihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Capmatinib
dihydrochloride in DMSO.

Materials:

Capmatinib dihydrochloride (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)

Calibrated precision balance

Pipettes and sterile filter tips

Procedure:

Pre-warming of Solvent: Allow the anhydrous DMSO to come to room temperature before

opening to prevent moisture condensation.

Weighing the Compound: Accurately weigh the required amount of Capmatinib
dihydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution

(Molecular Weight: 503.36 g/mol ), weigh out 5.03 mg of the compound.

Dissolution:

Add the weighed Capmatinib dihydrochloride to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.
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If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[4] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[4][5]

Storage:

For long-term storage (up to 1 year), store the aliquots at -80°C.[4]

For short-term storage (up to 1 week), aliquots can be stored at 4°C.[4]

Note on DMSO Concentration in Cell Culture: When using the stock solution in cell-based

assays, ensure the final concentration of DMSO in the culture medium does not exceed 0.1%.

If a higher concentration is necessary, a solvent control should be included in the experiment to

assess any potential effects of DMSO on the cells.[4]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Capmatinib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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